6β-Hydroxyfluoxymesterone
Description
Analytical reference standard for Fluoxymesterone metabolite
Scientific Research Applications
Steroid Hormone Hydroxylation
6β-Hydroxyfluoxymesterone is involved in steroid hormone hydroxylation, a critical process in steroid metabolism. Research indicates that cytochrome P450 3A subfamilies (CYP3A4, CYP3A5, and CYP3A7) have distinct catalytic properties for the 6β-hydroxylation of steroid hormones like testosterone, progesterone, and cortisol. Notably, CYP3A4 exhibits the highest catalytic efficiency among these subfamilies. The study also explores the interactions between different steroids, revealing that testosterone can stimulate progesterone 6β-hydroxylation, while progesterone inhibits testosterone 6β-hydroxylation across these cytochrome P450 subfamilies (Niwa et al., 2020).
Cytochrome P450 Reaction Phenotyping
Another study has shown the involvement of this compound in the metabolic profiling and cytochrome P450 reaction phenotyping of medroxyprogesterone acetate (MPA). The research identifies that CYP3A4 is the primary isoform involved in the formation of major MPA metabolites, including the 6β-hydroxylation of MPA. The study also suggests that rats and minipigs show similar MPA metabolism patterns to humans, indicating their potential use as surrogate models in pharmacokinetic studies of MPA (Zhang et al., 2008).
properties
Molecular Formula |
C20H29FO4 |
|---|---|
Molecular Weight |
352.44 |
Origin of Product |
United States |
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